Cas no 65103-28-8 (Phenol, 2-(2-methyl-2H-tetrazol-5-yl)-)

• Product Name: Phenol, 2-(2-methyl-2H-tetrazol-5-yl)-
• CAS No: 65103-28-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD24720545
• CID: 1684353
• PubChem ID: 135727125
• Update Time: 2025-05-21

Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(2-methyl-2H-tetrazol-5-yl)-
• Phenol,2-(2-methyl-2H-tetrazol-5-yl)-
• 65103-28-8
• A1-00590
• SCHEMBL2647877
• 2-(2-Methyl-2H-1,2,3,4-tetraazol-5-yl)phenol
• KQCXXNIYQNTXDC-UHFFFAOYSA-N
• 2-(2-Methyl-2H-tetrazol-5-yl)phenol
• AKOS022639357
• 2-(2-methyltetrazol-5-yl)phenol

• MDL： MFCD24720545
• Inchi： 1S/C8H8N4O/c1-12-10-8(9-11-12)6-4-2-3-5-7(6)13/h2-5,13H,1H3
• InChI Key： KQCXXNIYQNTXDC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1N=NN(C)N=1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83

Additional information on Phenol, 2-(2-methyl-2H-tetrazol-5-yl)-

Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- (CAS No. 65103-28-8): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Phenol, 2-(2-methyl-2H-tetrazol-5-yl)-, identified by its Chemical Abstracts Service Number (CAS No.) 65103-28-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative has garnered considerable attention due to its unique structural features and versatile applications in medicinal chemistry. The compound's molecular structure, featuring a phenolic group linked to a 2-methyl-2H-tetrazole moiety, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The phenolic nature of the compound contributes to its reactivity and potential utility in various chemical transformations. The presence of the tetrazole ring enhances its stability and introduces specific electronic properties, making it an attractive scaffold for drug design. Recent studies have highlighted the compound's potential in developing novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases.

In the context of pharmaceutical research, Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- has been investigated for its antimicrobial and anti-inflammatory properties. The tetrazole moiety is known to exhibit significant biological activity, often serving as a pharmacophore in drug discovery. Researchers have leveraged this compound to develop derivatives with enhanced efficacy and reduced toxicity. Preliminary findings suggest that modifications to the phenolic group can fine-tune the biological activity, leading to more effective therapeutic outcomes.

The synthesis of Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- involves intricate organic reactions that highlight the compound's synthetic versatility. The process typically involves the coupling of a phenol derivative with a 2-methyltetrazole precursor under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating its use in large-scale pharmaceutical applications. These advancements are crucial for meeting the growing demand for high-quality intermediates in drug development.

One of the most promising applications of Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- is in the development of antiviral agents. The compound's ability to interfere with viral replication mechanisms makes it a compelling candidate for combating emerging infectious diseases. Recent studies have demonstrated its potential efficacy against several viral strains, including those responsible for respiratory infections. This has sparked interest among researchers seeking novel antiviral therapies to address global health challenges.

Furthermore, the compound has shown promise in addressing neurological disorders. The tetrazole ring's interaction with biological targets suggests its potential as a precursor for neuroprotective agents. Researchers are exploring its role in modulating neurotransmitter activity and reducing neuroinflammation. These findings could pave the way for new treatments for conditions such as Alzheimer's disease and Parkinson's disease, where inflammation and oxidative stress play significant roles.

The chemical stability of Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- under various conditions is another area of interest. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to understand its degradation pathways and reactivity profiles. This information is critical for optimizing its use in pharmaceutical formulations and ensuring long-term storage stability. Such insights contribute to the development of robust synthetic strategies and formulation techniques.

Environmental considerations also play a role in the evaluation of Phenol, 2-(2-methyl-2H-tetrazol-5-yl)-. Researchers are assessing its biodegradability and potential environmental impact to ensure sustainable use in pharmaceutical applications. Efforts are underway to develop greener synthetic routes that minimize waste generation and hazardous byproducts. These initiatives align with broader goals of reducing the ecological footprint of drug development processes.

The regulatory landscape surrounding Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- is evolving alongside advancements in chemical safety standards. Regulatory agencies require comprehensive data on its toxicological profile before approving new drug applications involving this compound. Collaborative efforts between academia and industry are essential for generating robust safety data and ensuring compliance with regulatory requirements.

In conclusion, Phenol, 2-(2-methyl-2H-tetrazol-5-yl)- (CAS No. 65103-28-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, including antimicrobial, anti-inflammatory, antiviral, and neuroprotective treatments. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a valuable chemical entity in modern medicine.